Cas no 72447-56-4 (2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-)

• Product Name: 2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-
• CAS No: 72447-56-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 543889
• Update Time: 2024-03-06

2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-3-methanol, 1,3-dimethyl-

• Inchi： 1S/C10H18O2/c1-9-5-3-8(4-6-9)10(2,7-11)12-9/h8,11H,3-7H2,1-2H3
• InChI Key： HTGSXANWVMWFEM-UHFFFAOYSA-N
• SMILES： C12(C)CCC(CC1)C(C)(CO)O2

Computed Properties

• Exact Mass: 170.13074

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 237.2±8.0 °C(Predicted)
• PSA: 29.46
• pka: 14.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes